9-(Benzyloxy)nonanal
Description
Scientific Research Applications
Synthesis and Chemical Structure
- Synthesis of Structures of (Acyloxy)boranes : 9-Borabicyclo[3.3.1]nonane (9-BBNH) reacts with monocarboxylic acids to afford 9-(acyloxy)-9-borabicyclo[3.3.1]nonanes, demonstrating the compound's versatility in synthesizing complex chemical structures (Lang, Nöth, & Schmidt, 1995).
- Structural Studies in Organic Chemistry : Studies on 9-oxa-1-azabicyclo[4.2.1]nonanes show the compound's relevance in understanding molecular structures and stereoisomers in organic chemistry (Pádár et al., 2006).
Chemical Reactions and Mechanisms
- Aerobic Oxidative Synthesis : 9-Azabicyclo[3.3.1]nonan-N-oxyl (ABNO) catalyzed synthesis involving aldehydes shows the role of 9-(Benzyloxy)nonanal in facilitating specific chemical reactions (Ma et al., 2017).
- Antimicrobial Studies : Novel oxime ethers of aza/diazabicycles, including derivatives of 9-(Benzyloxy)nonanal, have been synthesized and evaluated for antimicrobial activity, indicating its potential in developing new antimicrobial agents (Parthiban et al., 2009).
Material Science and Electrochemistry
- Copolymer Formation : Studies on copolymer formation involving 9-(2-(benzyloxy)ethyl)-9H-carbazole highlight the compound's role in advanced material science and electrochemistry (Ates, Uludağ, & Karazehir, 2012).
Medicinal Chemistry and Drug Development
- Herbicidal Activity : Research into aryl-formyl piperidinone derivatives, related to 9-(Benzyloxy)nonanal, demonstrates its potential application in the development of new herbicides (Fu et al., 2021).
Photochemistry
- Photochemistry of Anthraquinones : Investigations into the photochemistry of 9,10-anthraquinones with benzyloxy substituents, closely related to 9-(Benzyloxy)nonanal, reveal insights into photoredox behavior and reaction pathways in photochemistry (Sarma & Jones, 2010).
properties
IUPAC Name |
9-phenylmethoxynonanal |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24O2/c17-13-9-4-2-1-3-5-10-14-18-15-16-11-7-6-8-12-16/h6-8,11-13H,1-5,9-10,14-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLDFLUBJPHXSHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCCCCCCCCC=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-(Benzyloxy)nonanal | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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